Cas no 1022283-51-7 (2-Methyl-2-(quinolin-6-YL)propanoic acid)
1022283-51-7 structure
Product Name:2-Methyl-2-(quinolin-6-YL)propanoic acid
CAS No:1022283-51-7
MF:C13H13NO2
MW:215.2478
MDL:MFCD18260330
CID:3040902
PubChem ID:59320217
Update Time:2024-11-04
2-Methyl-2-(quinolin-6-YL)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-2-(quinolin-6-yl)propanoic acid
- AK203055
- XQB28351
- SB71802
- 2-methyl-2-quinolin-6-ylpropanoic acid
- 2-METHYL-2-(QUINOLIN-6-YL)PROPANOICACID
- EN300-1138034
- SCHEMBL12049554
- 1022283-51-7
- DS-10314
- AKOS017558258
- CS-0154628
- 2-Methyl-2-(quinolin-6-YL)propanoic acid
-
- MDL: MFCD18260330
- Inchi: 1S/C13H13NO2/c1-13(2,12(15)16)10-5-6-11-9(8-10)4-3-7-14-11/h3-8H,1-2H3,(H,15,16)
- InChI Key: ZPAJTGQVZLTFSG-UHFFFAOYSA-N
- SMILES: O([H])C(C(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C2=C(C([H])=C([H])C([H])=N2)C=1[H])=O
Computed Properties
- Exact Mass: 215.094628657g/mol
- Monoisotopic Mass: 215.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 50.2
2-Methyl-2-(quinolin-6-YL)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A195883-100mg |
2-Methyl-2-(quinolin-6-yl)propanoic acid |
1022283-51-7 | 95% | 100mg |
$55.0 | 2023-09-09 | |
| Ambeed | A195883-250mg |
2-Methyl-2-(quinolin-6-yl)propanoic acid |
1022283-51-7 | 95% | 250mg |
$88.0 | 2023-09-09 | |
| Ambeed | A195883-1g |
2-Methyl-2-(quinolin-6-yl)propanoic acid |
1022283-51-7 | 95% | 1g |
$219.0 | 2023-09-09 | |
| abcr | AB505469-250 mg |
2-Methyl-2-(quinolin-6-yl)propanoic acid; . |
1022283-51-7 | 250MG |
€277.50 | 2022-07-29 | ||
| abcr | AB505469-1 g |
2-Methyl-2-(quinolin-6-yl)propanoic acid; . |
1022283-51-7 | 1g |
€603.10 | 2022-07-29 | ||
| Chemenu | CM223519-250mg |
2-Methyl-2-(quinolin-6-yl)propanoic acid |
1022283-51-7 | 95% | 250mg |
$160 | 2023-01-05 | |
| Chemenu | CM223519-1g |
2-Methyl-2-(quinolin-6-yl)propanoic acid |
1022283-51-7 | 95% | 1g |
$398 | 2023-01-05 | |
| Chemenu | CM223519-1g |
2-Methyl-2-(quinolin-6-yl)propanoic acid |
1022283-51-7 | 95% | 1g |
$1082 | 2021-08-04 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M59070-100mg |
2-Methyl-2-(quinolin-6-yl)propanoic acid |
1022283-51-7 | 95% | 100mg |
¥676.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M59070-250mg |
2-Methyl-2-(quinolin-6-yl)propanoic acid |
1022283-51-7 | 95% | 250mg |
¥1081.0 | 2024-07-19 |
2-Methyl-2-(quinolin-6-YL)propanoic acid Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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